Cas no 760945-13-9 (Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl-)

• Product Name: Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl-
• CAS No: 760945-13-9
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 549957
• PubChem ID: 45088972
• Update Time: 2025-04-19

Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl-
• Benzenemethanamine, 3-amino-4-fluoro-N,N-dimethyl- (9CI)
• 5-[(dimethylamino)methyl]-2-fluoroaniline
• SCHEMBL16370161
• DTXSID90666371
• 760945-13-9

• Inchi： 1S/C9H13FN2/c1-12(2)6-7-3-4-8(10)9(11)5-7/h3-5H,6,11H2,1-2H3
• InChI Key： QMSAJQRVGFJJFF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)CN(C)C

Computed Properties

• Exact Mass: 168.10639
• Monoisotopic Mass: 168.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 29.26